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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921

Essential Safety and Handling Guide for Sodium
Chromate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of sodium chromate, tailored for research and drug development
professionals. The following procedural steps are designed to ensure a safe laboratory
environment.

Sodium chromate is a highly toxic, corrosive, and carcinogenic compound that requires
stringent handling procedures.[1][2][3] It is classified as a human carcinogen and can cause
genetic defects, damage fertility or the unborn child, and cause damage to organs through
prolonged or repeated exposure.[1][2][4] Acute effects include severe skin burns, eye damage,
and potential fatality if inhaled or swallowed.[2][4][5]

Occupational Exposure Limits

All work with sodium chromate must be conducted in a manner that keeps exposure below
established occupational limits.
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Agency Limit Type Value (as Chromium VI)
PEL (Permissible Exposure
OSHA Limit) 0.005 mg/m3 (8-hr TWA)
imi

0.0002 mg/m? (TWA); 0.0005

ACGIH TLV (Threshold Limit Value)
mg/m3 (STEL)[6]

REL (Recommended Exposure
NIOSH Limit) 0.001 mg/m3 (10-hr TWA)[3]
imi

Note: TWA = Time-Weighted Average; STEL = Short-Term Exposure Limit.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. Do not handle sodium
chromate until all safety precautions have been read and understood.[1][4]

o Respiratory Protection: A NIOSH-approved air-purifying, particulate filter respirator with an
N95 filter or higher is required when handling the powder.[3] For situations where exposure
limits may be exceeded, a full-face supplied-air respirator is necessary.[5][7] All respirator
use must comply with OSHA's regulations (29 CFR 1910.134).[7]

e Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to
protect against dust particles and splashes.[4][8] Eyewash stations must be readily available.
[91[10]

e Hand Protection: Chemical-resistant gloves, such as nitrile, neoprene, or natural rubber,
must be worn. Gloves must be inspected before use and disposed of properly after handling

the material.[4]

o Body Protection: Wear a lab coat, chemical-resistant apron, or coveralls (e.g., Tyvek®) to
prevent skin contact.[3][7][8] Contaminated clothing should be removed immediately and

washed before reuse.[1][4]
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Caption: Relationship between sodium chromate hazards and required PPE.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is mandatory when working with sodium chromate.
1. Preparation and Engineering Controls:
» Designate a specific area for handling sodium chromate.

o Ensure a certified chemical fume hood or other appropriate exhaust ventilation is used for all
procedures involving powder or potential aerosol generation.[4][10]

 Verify that a safety shower and eyewash station are unobstructed and functional.[9][10]
* Assemble all necessary materials and PPE before beginning work.

2. Handling the Chemical:

» Don the required PPE as specified above.

» Handle and open the container with care.[11]
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Avoid the formation of dust and aerosols.[4] If weighing the powder, do so within a fume
hood or a ventilated balance enclosure.

Do not eat, drink, or smoke in the handling area.[4][12]

Wash hands thoroughly with soap and water immediately after handling the product and
before breaks.[4]

. Post-Handling:

Securely close the container when not in use.[4][12]
Decontaminate the work area.

Carefully remove and dispose of contaminated gloves and other disposable PPE in a
designated hazardous waste container.[4]

Store sodium chromate in a cool, dry, well-ventilated, and locked storeroom, away from
combustible materials.[9][13][12]

Emergency Procedures: Spill and Exposure Plan

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, lifting
the upper and lower eyelids.[1][9] Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin with
large amounts of soap and water for at least 15 minutes.[9][11] Seek immediate medical
attention.[7]

Inhalation: Move the victim to fresh air immediately.[1][7] If breathing is difficult, provide
oxygen. If breathing has stopped, begin artificial respiration.[7] Seek immediate medical
attention.[1]

Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth with water.[4] Seek immediate
medical attention.[7][11]
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Spill Response Protocol:

In the event of a spill, follow these steps precisely.

Evacuate & Secure: Immediately evacuate non-essential personnel from the area and
restrict access.[4][9]

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[4]

o Don PPE: Wear the appropriate PPE, including respiratory protection, chemical goggles,
face shield, gloves, and protective clothing.[4][13]

e Contain & Clean:

o For solid spills, carefully sweep or vacuum up the material without creating dust.[4][7][9]
Place the collected material into a suitable, closed, and labeled container for disposal.[4]

[°]
o Avoid dispersal of dust into the air.[10]
o Decontaminate: Wash the spill area thoroughly after the material has been picked up.[9]

o Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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